Cas no 7535-56-0 (Boc-Phe-ONP)

• Product Name: Boc-Phe-ONP
• CAS No: 7535-56-0
• MF: C₂₀H₂₂N₂O₆
• MW: 386.398485660553
• MDL: MFCD00042811
• CID: 569180
• Update Time: 2025-04-19

Boc-Phe-ONP Chemical and Physical Properties

Names and Identifiers

• L-Phenylalanine,N-[(1,1-dimethylethoxy)carbonyl]-, 4-nitrophenyl ester
• Boc-Phe-ONp
• (4-nitrophenyl) (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropanoate
• Boc-L-Phe-ONP
• N-ALPHA-T-BOC-L -PHENYLALANINE-P-NITROPHENYL ESTER CRYSTALLINE
• 4-NITROPHENYL N-TERT-BUTYLOXYCARBONYL-L-PHENYLALANINATE
• AmbotzBAA5870
• Boc-L-phenylalanine 4-nitrophenyl ester
• N-t-butoxycarbonyl-L-phenylalanine 4-nitrophenyl ester
• N-tert-butoxycarbonyl L-phenylalanine p-nitrophenyl ester
• N-tert-butyloxycarbonyl-L-phenylalanine 4-nitrophenyl ester
• N-tert-butyloxycarbonyl-L-phenylalanine p-nitrophenyl ester
• tert-butoxycarbonyl-L-phenylalanine p-nitrophenyl ester
• Boc-Phe-ONP

• MDL： MFCD00042811
• Inchi： 1S/C20H22N2O6/c1-20(2,3)28-19(24)21-17(13-14-7-5-4-6-8-14)18(23)27-16-11-9-15(10-12-16)22(25)26/h4-12,17H,13H2,1-3H3,(H,21,24)/t17-/m0/s1
• InChI Key： QZIWWFMMLBBICG-KRWDZBQOSA-N
• SMILES： O(C(N[C@H](C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 386.14800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 10

Experimental Properties

• Density: 1.240±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 127-128 °C
• Solubility: Insuluble (3.3E-3 g/L) (25 ºC),
• PSA: 110.45000
• LogP: 4.55030
• Sensitiveness: Moisture Sensitive

Boc-Phe-ONP Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：3-10-21